Cas no 1477629-73-4 (Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro-)

• Product Name: Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro-
• CAS No: 1477629-73-4
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5282098
• Update Time: 2025-05-17

Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro-

• Inchi： 1S/C9H11F2NO/c10-7-3-1-2-6(9(7)11)8(13)4-5-12/h1-3,8,13H,4-5,12H2
• InChI Key： LXGAZNAEONEOSE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1F)(O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro-

Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- (CAS No. 1477629-73-4)

Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- is a chemical compound with the CAS registry number 1477629-73-4. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methanol group and an aminoethyl group at specific positions. The presence of fluorine atoms at the 2 and 3 positions of the benzene ring adds to its chemical complexity and potential applications in various fields.

The compound's structure can be described as follows: the benzene ring is substituted with a hydroxymethyl group (-CH₂OH) at one position and an aminoethyl group (-CH₂CH₂NH₂) at another. The fluorine atoms are located at the 2 and 3 positions relative to the hydroxymethyl group. This arrangement gives the molecule its distinct properties, including its solubility, reactivity, and potential for use in pharmaceuticals or materials science.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- enhances its lipophilicity and stability, making it a promising candidate for various biological applications. For instance, researchers have explored its potential as a building block for synthesizing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of a suitable precursor with an amine-containing reagent. The reaction conditions are optimized to ensure high yields and purity of the final product. The synthesis process also requires careful control over reaction parameters such as temperature, pressure, and solvent choice to achieve the desired product.

The compound's properties make it suitable for use in several industries. In pharmaceuticals, it can serve as an intermediate in the synthesis of more complex molecules with therapeutic potential. In materials science, its unique structure could be exploited for applications in polymer chemistry or as a component in advanced materials with tailored properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- under various conditions. Molecular modeling studies have provided insights into its electronic structure and reactivity, which are crucial for designing efficient synthetic routes and understanding its interactions with biological systems.

In conclusion, Benzenemethanol, α-(2-aminoethyl)-2,3-difluoro- (CAS No. 1477629-73-4) is a versatile compound with significant potential in multiple fields. Its unique structure and properties make it an attractive target for further research and development. As scientific understanding of fluorinated compounds continues to grow, this compound is likely to play an increasingly important role in both academic and industrial settings.